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Compound of Interest

Compound Name: 2-Hydrazinyl-adenosine

Cat. No.: B12393694

Get Quote

This guide provides an in-depth overview of the biological activities of 2-hydrazinyl-adenosine
derivatives, tailored for researchers, scientists, and drug development professionals. It covers

their primary mechanism of action as adenosine receptor agonists, quantitative activity data,

therapeutic potential, and the experimental protocols used for their evaluation.

Core Mechanism of Action: Adenosine Receptor
Agonism
2-Hydrazinyl-adenosine derivatives primarily exert their biological effects by acting as

agonists at adenosine receptors (ARs), a class of G protein-coupled receptors (GPCRs).[1] The

family of ARs includes four subtypes: A1, A2A, A2B, and A3.[2] Much of the research on 2-
hydrazinyl-adenosine derivatives has focused on their potent and selective agonistic activity

at the A2A adenosine receptor (A2AAR).[1][3]

The A2AAR is coupled to the Gs guanine nucleotide-regulatory protein.[4] Upon activation by

an agonist, it stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP

(cAMP) levels.[2][4] This signaling cascade is central to the various physiological responses

mediated by these compounds, most notably anti-inflammatory effects and vasodilation.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and structure-activity relationships of 2-hydrazinyladenosine derivatives as
A(2A) adenosine receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Recent developments in adenosine receptor ligands and their potential as novel drugs -
PMC [pmc.ncbi.nlm.nih.gov]

3. Design, synthesis and biological evaluation of 2-hydrazinyladenosine derivatives as A2A
adenosine receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

4. A2A adenosine receptor agonists, antagonists, inverse agonists and partial agonists -
PMC [pmc.ncbi.nlm.nih.gov]

5. Adenosine A2A receptor agonists as anti-inflammatory agents - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Biological Activity of 2-Hydrazinyl-adenosine
Derivatives: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393694/docs#the-biological-activity-of-2-
hydrazinyl-adenosine-derivatives-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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